Cas no 1707379-00-7 ([1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol)

• Product Name: [1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol
• CAS No: 1707379-00-7
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• CID: 5181401
• Update Time: 2025-10-25

[1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol

• Inchi： 1S/C11H10FNO/c12-9-3-1-4-10(7-9)13-6-2-5-11(13)8-14/h1-7,14H,8H2
• InChI Key： DUGQNELKYPQBBX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C=CC=C1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on [1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol

Recent Advances in the Study of [1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol (CAS: 1707379-00-7)

In recent years, the compound [1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol (CAS: 1707379-00-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic derivative, characterized by its fluorophenyl and pyrrole moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The unique structural features of this compound make it a valuable scaffold for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of [1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol and its derivatives. The researchers employed a multi-step synthetic route to optimize the yield and purity of the target compound. Spectroscopic techniques such as NMR and mass spectrometry were used to confirm the structure. The study revealed that the compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent.

Another groundbreaking research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), investigated the antimicrobial properties of [1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol. The compound demonstrated broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Molecular docking studies indicated that the compound interacts with the bacterial cell wall synthesis machinery, providing a plausible mechanism of action. These findings highlight its potential as a lead compound for developing novel antibiotics.

In the context of oncology, a preclinical study published in European Journal of Medicinal Chemistry (2023) evaluated the anticancer effects of [1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol in various cancer cell lines. The compound exhibited selective cytotoxicity against breast cancer cells (MCF-7) with an IC50 value of 12.5 µM. Further mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, making it a candidate for further development as an anticancer agent.

Despite these promising results, challenges remain in the clinical translation of [1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through structure-activity relationship (SAR) studies and pharmacokinetic optimization. Future research directions may include the development of prodrugs or nanoformulations to enhance its therapeutic efficacy and reduce side effects.

In conclusion, [1-(3-Fluoro-phenyl)-1H-pyrrol-2-yl]-methanol (CAS: 1707379-00-7) represents a versatile and pharmacologically active compound with multiple therapeutic applications. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its drug-like properties, paving the way for its potential use in clinical settings.